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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety, handling, and toxicity
information for 2-Aminobenzophenone. It is intended for informational purposes for a
professional audience and should not be considered a substitute for a formal risk assessment
or a comprehensive Safety Data Sheet (SDS). Always consult the most current SDS from your
supplier before handling this chemical. The toxicological properties of 2-Aminobenzophenone
have not been fully investigated[1][2].

Introduction

2-Aminobenzophenone is a chemical intermediate with significant applications in the
synthesis of pharmaceuticals, agrochemicals, and dyes. Its derivatives have been explored for
various pharmacological activities, including as antimitotic agents[1]. Given its role in research
and development, a thorough understanding of its safety and handling is paramount for all
personnel. This guide synthesizes available data to provide a technical overview of the known
hazards and safe handling practices for 2-Aminobenzophenone.

Hazard Identification and Classification

2-Aminobenzophenone is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications based on available data[3][4]:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2/2A o
irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Warning
Hazard Pictogram:

walt text

Toxicological Data

Comprehensive toxicological data for 2-Aminobenzophenone is limited. Many sources state
that the toxicological properties have not been fully investigated. The following table
summarizes the available information. It is important to note the absence of specific lethal dose
(LD50) values in the reviewed literature.
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Endpoint Species Route Value Reference
No specific LD50
values found in
the searched
literature. One

Acute Toxicity Daté not oral, I?ermal, SDS mentions

available Inhalation o
"No acute toxicity
information is
available for this
product.”

Skin _

Corrosion/Irritatio .C:?lus.es skin

irritation.

n

Serious Eye Causes serious

Damage/lrritation  eye irritation.

Prolonged or

repeated
exposure may

Respiratory or cause allergic

Skin reactions in

Sensitization certain sensitive

individuals

(based on QSAR

modeling).

Germ Cell No data

Mutagenicity available.

Carcinogenicity Not listed as a

carcinogen by

IARC, NTP,

ACGIH, or

OSHA. However,

studies on the

parent

compound,
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BENCHE

benzophenone,
showed some
evidence of
carcinogenic
activity in rats

and mice.

No data available
for 2-
Aminobenzophe

none. Studies on

Reproductive benz'ophenone

Toxicity and its
derivatives have
shown potential
reproductive and
developmental
toxicity.

Specific Target May cause

Organ Toxicity - respiratory

Single Exposure irritation.

Specific Target

Organ Toxicity - No data

Repeated available.

Exposure

Aspiration No data

Hazard available.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Aminobenzophenone
are not available in the public domain. However, standardized OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for chemical toxicity
testing. A generalized workflow for such an assessment is presented below.
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Caption: Generalized workflow for chemical toxicity testing.
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Signaling Pathways and Mechanism of Toxicity

There is no specific information available in the reviewed literature regarding the signaling
pathways or the precise mechanism of toxicity for 2-Aminobenzophenone. Research on
derivatives suggests that some may act as antimitotic agents by inhibiting tubulin
polymerization. Studies on the broader class of benzophenones indicate potential endocrine-
disrupting effects, but this has not been specifically demonstrated for the 2-amino derivative.
Further research is required to elucidate the molecular mechanisms underlying the observed
irritant effects and any potential systemic toxicity of 2-Aminobenzophenone.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure safety.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided in the table
below:

Body Part Protection

Weatr tightly fitting safety goggles with side-
Eyes/Face shields conforming to EN166 (EU) or NIOSH
(US) approved eye protection.

Wear appropriate protective gloves (e.g., nitrile
Skin rubber) and clothing to prevent skin exposure. A

lab coat is mandatory.

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are
Respiratory exceeded or if irritation or other symptoms are

experienced. A dust mask (type N95 or

equivalent) is recommended.

Handle with gloves. Gloves must be inspected
Hands prior to use. Use proper glove removal

technigue to avoid skin contact.
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Engineering Controls

e Use only in a well-ventilated area, preferably in a chemical fume hood.

» Ensure that eyewash stations and safety showers are close to the workstation location.

Handling Procedures

e Avoid contact with skin and eyes.
¢ Avoid formation of dust and aerosols.
e Wash hands thoroughly after handling.

o Keep container tightly closed when not in use.

Storage

e Store in a cool, dry, and well-ventilated place.

o Keep container tightly closed.

o Store locked up.

e Incompatible materials: Strong oxidizing agents.

Emergency Procedures
First Aid Measures

The following first aid measures are recommended in case of exposure:
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Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention if

you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water for at
least 15 minutes. Get medical advice/attention if

skin irritation occurs.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention if eye irritation persists.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

e Methods for Cleaning Up: Sweep up and shovel. Place in a suitable, closed container for

disposal. Avoid generating dusty conditions.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and nitrogen oxides (NOXx).

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity

o Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible products, excess heat, and dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.

Disposal Considerations

o Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

Conclusion

2-Aminobenzophenone is a chemical intermediate that requires careful handling due to its
classification as a skin, eye, and respiratory irritant. While comprehensive toxicological data is
lacking, the available information necessitates the use of appropriate personal protective
equipment and engineering controls to minimize exposure. Researchers, scientists, and drug
development professionals should adhere to the handling, storage, and emergency procedures
outlined in this guide and the product's Safety Data Sheet. Further research is warranted to
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fully characterize the toxicological profile of 2-Aminobenzophenone, including its potential
systemic effects and mechanisms of toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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